Cas no 1257637-94-7 (1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid)

• Product Name: 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid
• CAS No: 1257637-94-7
• MF: C₁₀H₁₀INO₂
• MW: 303.096374988556
• MDL: MFCD25542019
• CID: 4783784
• Update Time: 2025-10-29

1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-IODOPYRIDIN-2-YL)CYCLOBUTANECARBOXYLIC ACID
• 1-(5-iodo-pyridin-2-yl)-cyclobutane carboxylic acid
• 1-(5-Iodopyridin-2-yl)-cyclobutane carboxylic acid
• 1-(5-iodopyridin-2-yl)cyclobutane-1-carboxylic acid
• 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid

• MDL： MFCD25542019
• Inchi： 1S/C10H10INO2/c11-7-2-3-8(12-6-7)10(9(13)14)4-1-5-10/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key： VOLCXOWPTGJRKH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)C1(C(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid

1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid (CAS No. 1257637-94-7): A Versatile Chemical Intermediate in Modern Research and Development

1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid, with the CAS number 1257637-94-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic research. This compound features a unique molecular architecture, combining a pyridine ring substituted with an iodine atom at the 5-position and a cyclobutane carboxylic acid moiety. Such structural characteristics make it a valuable intermediate for the synthesis of more complex molecules, particularly in drug discovery and development. The presence of the iodine atom offers excellent opportunities for further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in creating targeted compounds for various applications. Researchers and industries are increasingly exploring iodopyridine derivatives due to their reactivity and utility in designing novel therapeutic agents and advanced materials.

The chemical properties of 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid contribute to its broad applicability. With a molecular formula that includes both heterocyclic and carboxylic acid groups, this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethanol, facilitating its use in laboratory settings. Its stability under standard storage conditions makes it a reliable reagent for long-term research projects. In recent years, the demand for such high-purity chemical intermediates has surged, driven by advancements in pharmaceutical R&D and the growing emphasis on personalized medicine. This compound is often utilized in the synthesis of kinase inhibitors and other small molecule drugs, aligning with current trends in targeting specific pathways for diseases like cancer and inflammatory disorders. Additionally, its role in developing AI-driven drug discovery platforms highlights its relevance in modern computational chemistry, where accurate molecular building blocks are essential for virtual screening and machine learning models.

Applications of 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid extend beyond pharmaceuticals into areas such as agrochemicals and material science. In agrochemical research, it serves as a precursor for compounds with potential herbicidal or insecticidal properties, addressing global concerns over sustainable agriculture and food security. The integration of such intermediates into green chemistry practices is another hotspot, as industries seek eco-friendly synthesis routes to reduce environmental impact. Moreover, in material science, this compound can be employed to create functionalized polymers or ligands for catalysis, supporting innovations in renewable energy and electronics. The versatility of cyclobutane carboxylic acid derivatives is further enhanced by their use in photochemical reactions, which are gaining traction for applications in light-responsive materials and devices. This aligns with searches for "smart materials" and "advanced organic synthesis," topics frequently queried by professionals and enthusiasts in online databases and AI tools like ChatGPT.

From a market perspective, the availability and sourcing of CAS 1257637-94-7 are critical for research institutions and chemical suppliers. Global supply chains have adapted to meet the rising demand, with an emphasis on quality control and regulatory compliance to ensure safety and efficacy. The compound is typically synthesized through multi-step organic reactions, involving halogenation and cyclization processes, which are optimized for scalability and yield. Recent trends show an increase in online queries for "where to buy specialized chemical intermediates" and "custom synthesis services," reflecting the need for accessible and reliable sources. Furthermore, the compound's role in COVID-19 related research (e.g., in developing antiviral agents) has spurred interest, although it is primarily used in broader therapeutic areas. As SEO optimization suggests, incorporating keywords like "research chemicals," "organic synthesis building blocks," and "medicinal chemistry applications" can enhance the visibility of content related to this compound, making it more discoverable to scientists and procurement specialists.

In conclusion, 1-(5-Iodopyridin-2-YL)cyclobutanecarboxylic acid (CAS No. 1257637-94-7) stands out as a pivotal intermediate in contemporary chemical research. Its structural features enable diverse applications, from drug development to material innovation, resonating with current interests in sustainability, technology integration, and health advancements. By leveraging its properties, researchers can contribute to cutting-edge discoveries, while suppliers can support the growing market with high-quality products. This compound exemplifies the intersection of traditional chemistry and modern scientific demands, making it a subject of ongoing exploration and investment in the global scientific community.